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Compound of Interest

Compound Name: Macrocarpal |

Cat. No.: B15580565

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrocarpal | is a naturally occurring phloroglucinol-coupled sesquiterpenoid that has
attracted interest within the scientific community for its notable antifungal activity. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Macrocarpal I. Detailed experimental protocols
for the isolation of similar compounds and the investigation of their mechanisms of action are
also presented to facilitate further research and drug development efforts.

Chemical Structure and Identification

Macrocarpal | is a complex organic molecule characterized by a phloroglucinol core linked to a
sesquiterpenoid moiety. Its precise chemical identity has been established through various
spectroscopic and analytical techniques.
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Identifier Value Source

5-[(19)-1-
[(1S,4R,4aR,6R,8aS)-4-
hydroxy-6-(2-hydroxypropan-2-
yI)-4,8a-dimethyl-
IUPAC Name 1,2,3,4a,5,6,7,8- --INVALID-LINK--
octahydronaphthalen-1-yl]-3-
methylbutyl]-2,4,6-
trihydroxybenzene-1,3-
dicarbaldehyde

Molecular Formula C2s8H4207 --INVALID-LINK--

CC(C)C--INVALID-LINK--C(C)
(C)O)C)

SMILES ~-INVALID-LINK--
(C)O">C@@HC3=C(C(=C(C(=

C30)C=0)0)C=0)0

INChl=1S/C28H4207/c1-
15(2)11-17(22-24(32)18(13-
29)23(31)19(14-
30)25(22)33)20-8-10-
InChl 28(6,35)21-12-16(26(3,4)34)7-  --INVALID-LINK--
9-27(20,21)5/h13-17,20-21,31-
35H,7-12H2,1-
6H3/t16-,17+,20+,21-,27+,28-/
ml/sl

PXQFFMATXFLUPK-
InChlKey --INVALID-LINK--
CHKSIUCGSA-N

Physicochemical Properties

The physicochemical properties of Macrocarpal | are crucial for its handling, formulation, and
pharmacokinetic profiling. While experimental data for some properties are not readily
available, computed values provide useful estimates.
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Property Value Source
Molecular Weight 490.6 g/mol --INVALID-LINK--
Appearance Solid (inferred)

Solubility Data not available

Melting Point Data not available

XLogP3-AA 5.3 --INVALID-LINK--
Hydrogen Bond Donor Count 5 --INVALID-LINK--
Hydrogen Bond Acceptor

Count 7 --INVALID-LINK--
Rotatable Bond Count 6 --INVALID-LINK--

Biological Activity and Mechanism of Action

Macrocarpal | is primarily recognized for its potent antifungal properties.

Antifungal Activity

Macrocarpal | has demonstrated significant inhibitory activity against the opportunistic yeast
Candida glabrata.[1] A study by Tian et al. (2014) reported an ICso value of 0.75 pg/mL for a
closely related, if not identical, compound, eucalmaidial A, isolated from Eucalyptus maidenii.[1]

While the specific antifungal mechanism of Macrocarpal | against C. glabrata has not been
elucidated, studies on similar phloroglucinol-terpenoid conjugates, such as Macrocarpal C,
provide valuable insights. The antifungal action of Macrocarpal C against the dermatophyte
Trichophyton mentagrophytes involves a multi-pronged attack on the fungal cell.[2] This
includes:

e Increased Membrane Permeability: Leading to the disruption of cellular integrity.[2]

 Induction of Reactive Oxygen Species (ROS): Causing oxidative stress and damage to
cellular components.[2]

» DNA Fragmentation: Ultimately triggering apoptosis or programmed cell death.[2]
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It is plausible that Macrocarpal I exerts its antifungal effects on C. glabrata through a similar
mechanism involving membrane disruption and induction of apoptosis.
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Caption: Postulated antifungal mechanism of Macrocarpal | based on related compounds.

Experimental Protocols

While the specific protocol for the isolation of Macrocarpal | has not been detailed in readily
available literature, the following methodologies for the isolation of structurally related
macrocarpals from Eucalyptus species can be adapted.

General Isolation Workflow

The isolation of macrocarpals typically involves a series of extraction and chromatographic
steps.
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Caption: General experimental workflow for the isolation of Macrocarpal I.

Detailed Protocol for Isolation of Macrocarpal C from
Eucalyptus globulus

This protocol, adapted from a study on Macrocarpal C, provides a robust starting point for the
isolation of Macrocarpal 1.[3]

o Plant Material and Extraction:

o Fresh leaves of Eucalyptus globulus are extracted twice with 95% ethanol under reflux for
1 hour.

o The resulting ethanolic extracts are combined and dried.

» Solvent Partitioning:
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o The dried extract is partitioned with n-hexane.

o This partitioning step is repeated, and the n-hexane fractions are combined.

o Chromatographic Purification:

o The combined n-hexane fractions are subjected to further chromatographic purification to
isolate the target macrocarpal.

o The purity of the final compound is confirmed by High-Performance Liquid
Chromatography (HPLC).

Antifungal Susceptibility Testing

The antifungal activity of Macrocarpal I can be determined using standard microdilution
methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI).

Signaling Pathways

The direct impact of Macrocarpal | on specific signaling pathways has not yet been reported.
However, the phloroglucinol core of Macrocarpal I is a recurring motif in a variety of bioactive
natural products. Studies on phloroglucinol and its derivatives have shown that they can
modulate several key signaling pathways involved in inflammation and cancer. For instance,
phloroglucinol has been shown to regulate the AMPK/Nrf2/HO-1 signaling pathway, which is
involved in the anti-inflammatory response.[4] In the context of cancer, phloroglucinol has been
found to induce apoptosis in colon cancer cells through both extrinsic (Fas-mediated) and
intrinsic (mitochondrial) pathways.[5]

Further research is required to determine if Macrocarpal | interacts with these or other
signaling pathways to exert its biological effects.

Conclusion

Macrocarpal | is a promising natural product with demonstrated antifungal activity. This
technical guide has summarized its chemical structure, physicochemical properties, and known
biological activities. The provided experimental protocols and insights into the potential
mechanism of action and related signaling pathways offer a foundation for future research.
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Further investigation into the precise mechanism of action, target identification, and in vivo
efficacy of Macrocarpal I is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. researchgate.net [researchgate.net]

3. Antifungal mode of action of macrocarpal C extracted from Eucalyptus globulus Labill (Lan
An) towards the dermatophyte Trichophyton mentagrophytes - PMC [pmc.ncbi.nim.nih.gov]

e 4. Phloroglucinol possesses anti-inflammatory activities by regulating AMPK/Nrf2/HO-1
signaling pathway in LPS-stimulated RAW264.7 murine macrophages - PubMed
[pubmed.ncbi.nim.nih.gov]

» 5. Phloroglucinol induces apoptosis via apoptotic signaling pathways in HT-29 colon cancer
cells - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Macrocarpal I: A Technical Guide on its Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15580565#macrocarpal-i-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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